Cas no 339278-32-9 ((2Z)-2-[(1E)-(methoxyimino)methyl]-3-(thiophen-2-yl)prop-2-enenitrile)

• Product Name: (2Z)-2-[(1E)-(methoxyimino)methyl]-3-(thiophen-2-yl)prop-2-enenitrile
• CAS No: 339278-32-9
• CID: 4649014
• Update Time: 2025-06-08

(2Z)-2-[(1E)-(methoxyimino)methyl]-3-(thiophen-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(1E)-(methoxyimino)methyl]-3-(thiophen-2-yl)prop-2-enenitrile

Additional information on (2Z)-2-[(1E)-(methoxyimino)methyl]-3-(thiophen-2-yl)prop-2-enenitrile

Research Briefing on (2Z)-2-[(1E)-(methoxyimino)methyl]-3-(thiophen-2-yl)prop-2-enenitrile (CAS: 339278-32-9)

The compound (2Z)-2-[(1E)-(methoxyimino)methyl]-3-(thiophen-2-yl)prop-2-enenitrile (CAS: 339278-32-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of (2Z)-2-[(1E)-(methoxyimino)methyl]-3-(thiophen-2-yl)prop-2-enenitrile as a promising scaffold for the development of novel antimicrobial and anti-inflammatory agents. Its structural features, including the thiophene ring and the methoxyimino group, contribute to its ability to interact with key biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against bacterial efflux pumps, a mechanism critical for addressing antibiotic resistance.

In addition to its antimicrobial properties, this compound has shown potential in oncology research. Preliminary in vitro studies indicate that it can modulate signaling pathways involved in cancer cell proliferation, such as the MAPK and PI3K/AKT pathways. Researchers are particularly interested in its ability to induce apoptosis in drug-resistant cancer cell lines, as reported in a recent Bioorganic & Medicinal Chemistry Letters article.

The synthesis of (2Z)-2-[(1E)-(methoxyimino)methyl]-3-(thiophen-2-yl)prop-2-enenitrile has also been optimized in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis route that minimizes the use of hazardous reagents, making it more feasible for industrial-scale production. This advancement is crucial for further preclinical and clinical evaluations.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, require further investigation. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, (2Z)-2-[(1E)-(methoxyimino)methyl]-3-(thiophen-2-yl)prop-2-enenitrile represents a versatile and promising candidate in the search for new treatments for infectious diseases and cancer. Continued research into its mechanisms of action and optimization of its pharmacological profile will be essential for its successful development. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding and application of this compound in the biomedical field.